Cas no 1504590-57-1 (3-(Benzyloxy)-5-fluorophenol)

• Product Name: 3-(Benzyloxy)-5-fluorophenol
• CAS No: 1504590-57-1
• MF: C₁₃H₁₁FO₂
• MW: 218.223647356033
• CID: 4607468
• PubChem ID: 118217294
• Update Time: 2025-10-20

3-(Benzyloxy)-5-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 3-(BENZYLOXY)-5-FLUOROPHENOL
• 3-fluoro-5-phenylmethoxyphenol
• 3-(Benzyloxy)-5-fluorophenol

• Inchi： 1S/C13H11FO2/c14-11-6-12(15)8-13(7-11)16-9-10-4-2-1-3-5-10/h1-8,15H,9H2
• InChI Key： GBDLPFXHEXUAKR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 218.07430775g/mol
• Monoisotopic Mass: 218.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5

Additional information on 3-(Benzyloxy)-5-fluorophenol

3-(Benzyloxy)-5-fluorophenol (CAS No. 1504590-57-1): A Comprehensive Guide to Its Properties and Applications

3-(Benzyloxy)-5-fluorophenol (CAS No. 1504590-57-1) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and chemical research. With the increasing demand for fluorinated compounds in drug discovery and material science, this molecule stands out due to its unique structural features and potential applications. Researchers and industry professionals are actively exploring its synthesis, properties, and uses, making it a topic of interest in modern chemistry.

The compound's name, 3-(Benzyloxy)-5-fluorophenol, highlights its key functional groups: a benzyloxy moiety and a fluorophenol core. These groups contribute to its reactivity and versatility, enabling its use in various synthetic pathways. The CAS No. 1504590-57-1 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies. In recent years, the search for fluorinated building blocks and phenolic derivatives has surged, driven by their role in developing bioactive molecules and advanced materials.

One of the most searched questions related to 3-(Benzyloxy)-5-fluorophenol is its synthetic route. Researchers often inquire about efficient methods to prepare this compound, with a focus on green chemistry and catalytic processes. The integration of fluorine atoms into organic molecules is a hot topic, as it can enhance metabolic stability and bioavailability in pharmaceuticals. This aligns with the growing trend of sustainable chemistry, where minimizing waste and optimizing yields are paramount.

Another area of interest is the applications of 3-(Benzyloxy)-5-fluorophenol in medicinal chemistry. Fluorinated phenols are known to interact with biological targets, making them valuable in designing enzyme inhibitors and receptor modulators. The benzyloxy group further expands its utility by allowing for selective deprotection or functionalization, a feature highly sought after in peptide synthesis and prodrug development. These attributes make the compound a promising candidate for further investigation in drug discovery programs.

From a material science perspective, 3-(Benzyloxy)-5-fluorophenol offers potential as a precursor for high-performance polymers and liquid crystals. The combination of aromaticity and fluorine substitution can impart desirable properties such as thermal stability and optical clarity. This has led to increased searches for fluorinated monomers and their polymerization techniques, reflecting the compound's relevance in cutting-edge research.

In summary, 3-(Benzyloxy)-5-fluorophenol (CAS No. 1504590-57-1) is a multifaceted compound with broad applications in pharmaceuticals, material science, and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop innovative solutions in these fields. As the demand for fluorinated compounds continues to rise, this molecule is poised to play a pivotal role in advancing scientific and industrial endeavors.